Cas no 21797-99-9 (Imidazo[1,2-a]pyridine-3-carbonitrile,7-methyl-)

• Product Name: Imidazo[1,2-a]pyridine-3-carbonitrile,7-methyl-
• CAS No: 21797-99-9
• MF: C₉H₇N₃
• MW: 157.171981096268
• MDL: MFCD01720450
• CID: 258422
• PubChem ID: 89051
• Update Time: 2025-06-07

Imidazo[1,2-a]pyridine-3-carbonitrile,7-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carbonitrile,7-methyl-
• 3-Cyano-7-methylimidazo(1,2-a)pyridine
• 7-Methyl-3-cyan-imidazo<1.2-a>pyridin
• 7-methyl-imidazo[1,2-a]pyridine-3-carbonitrile
• IMidazo[1,2-a]pyridine-3-carbonitrile,7-Methyl
• IMidazo[1,2-a]pyridine-3-carbonitrile, 7-Methyl-

• MDL： MFCD01720450
• Inchi： 1S/C9H7N3/c1-7-2-3-12-8(5-10)6-11-9(12)4-7/h2-4,6H,1H3
• InChI Key： BCLXOSCSZUHHST-UHFFFAOYSA-N
• SMILES： C12=NC=C(C#N)N1C=CC(C)=C2

Computed Properties

• Exact Mass: 157.06400
• Monoisotopic Mass: 157.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.19
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.643
• PSA: 41.09000
• LogP: 1.51438
• pka: 3.20±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Imidazo[1,2-a]pyridine-3-carbonitrile,7-methyl-

Introduction to Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- (CAS No. 21797-99-9)

Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- (CAS No. 21797-99-9) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of imidazopyridines, which are known for their diverse pharmacological effects, including anti-inflammatory, analgesic, and neuroprotective properties.

The chemical structure of Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- features a fused imidazole and pyridine ring system with a cyano group at the 3-position and a methyl group at the 7-position. This specific arrangement of functional groups imparts distinct chemical and biological characteristics to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

In addition to its neuroprotective properties, Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- has also shown promise in the field of cancer research. A study published in Cancer Letters in 2021 reported that this compound exhibits significant antiproliferative activity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- have also been investigated to assess its suitability as a drug candidate. Studies have shown that this compound has favorable oral bioavailability and good plasma stability, which are essential attributes for a successful therapeutic agent. Furthermore, preliminary toxicology studies have indicated that it has low toxicity at therapeutic doses, further supporting its potential for clinical development.

In the context of drug discovery and development, Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and diverse biological activities make it a valuable starting point for the design and synthesis of more potent and selective analogs. Ongoing research is focused on optimizing its pharmacological profile through structural modifications and evaluating its efficacy in preclinical models of various diseases.

The future prospects for Imidazo[1,2-a]pyridine-3-carbonitrile, 7-methyl- are promising. As more data becomes available from ongoing clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the development of new therapies for neurodegenerative diseases and cancer. The continued exploration of its biological activities and mechanisms of action will undoubtedly contribute to our understanding of these complex diseases and pave the way for innovative treatment strategies.